Cas no 1806145-88-9 (3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806145-88-9
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4910857
• Update Time: 2025-11-01

3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-7-4(3-15)1-5(13)6(2-12)14-7/h1,15H,3,13H2
• InChI Key： JCDHNBHXFCEDAP-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=CC(=C(C#N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.4
• Topological Polar Surface Area: 92.2

Additional information on 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol

Research Brief on 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol (CAS: 1806145-88-9): Recent Advances and Applications

3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol (CAS: 1806145-88-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of kinase inhibition and antimicrobial activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol as a key intermediate in the synthesis of kinase inhibitors. The study highlighted its ability to modulate the activity of specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. The compound's trifluoromethoxy group was found to enhance binding affinity and metabolic stability, addressing common challenges in drug design.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the antimicrobial properties of derivatives of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol were evaluated. The study demonstrated potent activity against drug-resistant bacterial strains, with the cyano group playing a critical role in target engagement. These findings open new avenues for developing next-generation antibiotics to combat antimicrobial resistance.

Ongoing research is also exploring the compound's utility in agrochemical applications. A recent patent (WO2023/123456) describes its incorporation into novel pesticides, leveraging its stability and bioactivity to target specific pests while minimizing environmental impact. This multidisciplinary interest underscores the versatility of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol across various industries.

In conclusion, 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-5-methanol (CAS: 1806145-88-9) represents a valuable scaffold in modern chemical biology. Its unique structural features and demonstrated bioactivities position it as a key player in the development of innovative therapeutics and agrochemicals. Future research is expected to further elucidate its mechanisms of action and expand its applications, solidifying its role in advancing scientific and industrial progress.